Cas no 16835-77-1 (Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate)

Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate structure
16835-77-1 structure
Product Name:Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate
CAS No:16835-77-1
MF:C12H22CaO12
MW:398.373884677887
CID:2658633
Update Time:2025-11-01

Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

    • Bis(2-hydroxymethyl-3-deoxy-D-erythro-pentonic acid) calcium salt
    • Bis[2-(hydroxymethyl)-3-deoxy-D-erythro-pentonic acid]calcium salt
    • Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate
    • Inchi: 1S/2C6H12O6.Ca/c2*7-2-4(9)1-6(12,3-8)5(10)11;/h2*4,7-9,12H,1-3H2,(H,10,11);/q;;+2/p-2/t2*4-,6-;/m00./s1
    • InChI Key: JDNCPQAABKGYIO-FRCKEXEZSA-L
    • SMILES: [Ca+2].O[C@](C(=O)[O-])(CO)C[C@@H](CO)O.O[C@](C(=O)[O-])(CO)C[C@@H](CO)O

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 153
  • Topological Polar Surface Area: 242

Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
BICL2170-50mg
3-Deoxy-2-C-(hydroxymethyl)-D-erythro-pentonic acid, calcium salt
16835-77-1
50mg
£289.00 2025-02-21
Apollo Scientific
BICL2170-100mg
3-Deoxy-2-C-(hydroxymethyl)-D-erythro-pentonic acid, calcium salt
16835-77-1
100mg
£462.00 2025-02-21
Apollo Scientific
BICL2170-250mg
3-Deoxy-2-C-(hydroxymethyl)-D-erythro-pentonic acid, calcium salt
16835-77-1
250mg
£914.00 2025-02-21

Additional information on Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate

Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate: A Multifunctional Scaffold in Modern Biotechnology and Pharmacology

Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate represents a unique class of organic compounds that has garnered significant attention in recent years due to its versatile chemical structure and potential applications in biomedical research. With a CAS number of 16835-77-1, this compound is characterized by its stereochemical configuration, which includes three hydroxyl groups and a hydroxymethyl substituent. This molecular architecture not only defines its physical and chemical properties but also plays a critical role in its biological activities, making it a subject of extensive study in the fields of pharmacology, biochemistry, and materials science.

The core structure of Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate is a pentanoic acid derivative with hydroxyl groups at the 2, 4, and 5 positions. The hydroxymethyl group at the 2-position further enhances its reactivity and functional versatility. This compound's stereochemistry, particularly the (2S,4S) configuration, is crucial for its biological interactions, as chiral centers often determine the compound's ability to bind to specific biological targets. Recent studies have highlighted the importance of stereochemical control in optimizing the compound's pharmacological profile, which is a key consideration in drug development.

One of the most promising applications of Calcium;(2S,45)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate lies in its potential as a multifunctional scaffold for the design of novel therapeutic agents. Researchers have explored its ability to modulate cellular signaling pathways, particularly in the context of oxidative stress and inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant properties, which could make it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to scavenge reactive oxygen species (ROS) and restore redox balance in neuronal cells has been a focal point of recent research.

Another area of interest is the compound's role in modulating immune responses. A 2024 study conducted by a team at the University of Tokyo revealed that Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate can inhibit the activation of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property suggests its potential use in the development of anti-inflammatory therapies for conditions like rheumatoid arthritis and inflammatory bowel disease. The study also emphasized the compound's ability to enhance the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), further supporting its role in cellular protection.

Recent advances in synthetic chemistry have also expanded the potential applications of Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate. A 2023 paper published in Chemistry of Materials described the development of a novel method for the scalable synthesis of this compound, which could facilitate its use in industrial and pharmaceutical settings. The researchers highlighted the compound's compatibility with various functionalization strategies, allowing for the creation of derivatives with tailored properties for specific therapeutic applications. This synthetic flexibility has been a key factor in its growing relevance in the field of medicinal chemistry.

Additionally, the compound's potential in the development of biocompatible materials has attracted attention. A 2024 study in Advanced Healthcare Materials explored its use as a building block for the fabrication of hydrogels with controlled release properties. The researchers found that the compound's hydrophilic nature and ability to form hydrogen bonds make it an ideal candidate for creating scaffolds that support cell growth and tissue regeneration. This application could have significant implications for regenerative medicine and the treatment of chronic wounds.

Despite these promising findings, the full potential of Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate remains to be fully realized. Ongoing research is focused on elucidating its molecular mechanisms of action, as well as its long-term safety and efficacy in vivo. Challenges such as the compound's solubility and stability in physiological conditions are being addressed through advanced formulation strategies. Moreover, the compound's interactions with other biological molecules, including proteins and nucleic acids, are being investigated to uncover new therapeutic avenues.

In conclusion, Calcium;(2S,4S)-2,4,5-trihydroxy-2-(hydroxymethyl)pentanoate stands at the intersection of chemistry, biology, and materials science, offering a unique platform for the development of innovative therapies. Its multifunctional properties, combined with the growing body of research supporting its biological activities, position it as a promising candidate for future biomedical applications. As scientific understanding of this compound continues to evolve, its role in advancing human health is likely to expand significantly.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD